Cas no 58096-22-3 (Bicyclo[3.1.1]heptane-3-methanamine,2,6,6-trimethyl-, hydrochloride, [1R-(1a,2b,3a,5a)]- (9CI))

• Product Name: Bicyclo[3.1.1]heptane-3-methanamine,2,6,6-trimethyl-, hydrochloride, [1R-(1a,2b,3a,5a)]- (9CI)
• CAS No: 58096-22-3
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 378064
• PubChem ID: 78358523
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane-3-methanamine,2,6,6-trimethyl-, hydrochloride, [1R-(1a,2b,3a,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane-3-methanamine,2,6,6-trimethyl-, hydrochloride, [1R-(1a,2b,3a,5a)]- (9CI)
• [1R-(1alpha,2beta,3alpha,5alpha)]-pinane-3-methylammonium chloride
• methyl-[(1R,4R,5R)-4,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl]azanium,chloride
• (1R,2R,5R)-N,2,6,6-tetramethylbicyclo[3.1.1]heptan-3-aminium chloride
• CHEMBL3735800
• (1R-(1alpha,2beta,3alpha,5alpha))-Pinane-3-methylammonium chloride
• 58096-22-3
• EINECS 261-114-6

• Inchi： 1S/C11H21N.ClH/c1-7-8(6-12)4-9-5-10(7)11(9,2)3;/h7-10H,4-6,12H2,1-3H3;1H/t7-,8-,9+,10+;/m0./s1
• InChI Key： WMWWUXCZAWKORS-YNESSHQRSA-N
• SMILES： Cl.NC[C@@H]1C[C@@H]2C[C@H]([C@H]1C)C2(C)C

Computed Properties

• Exact Mass: 203.144077
• Monoisotopic Mass: 203.144077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Boiling Point: 199.4°Cat760mmHg
• Flash Point: 65.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids